3-Oxa-6-azabicyclo[3.2.1]octan-7-one

• IUPAC Name: 3-oxa-6-azabicyclo[3.2.1]octan-7-one
• InChI: InChI=1S/C6H9NO2/c8-6-4-1-5(7-6)3-9-2-4/h4-5H,1-3H2,(H,7,8)
• InChI Key: YQYLSZKCXQYNQA-UHFFFAOYSA-N
• Canonical SMILES: C1C2COCC1NC2=O
• Molecular Formula: C6H9NO2
• Molecular Weight: 127.14 g/mol
• CAS RN: 1782361-57-2

Description

“3-Oxa-6-azabicyclo[3.2.1]octan-7-one” is a chemical compound with the CAS Number: 1782361-57-2. It has a molecular weight of 127.14. The IUPAC name for this compound is (1R,5S)-3-oxa-6-azabicyclo[3.2.1]octan-7-one.

Synthesis Analysis

The synthesis of this compound has been achieved through various methods. One approach involves the enantioselective construction of an acyclic starting material that contains all the required stereochemical information to allow the stereocontrolled formation of the bicyclic scaffold. Another method involves a desymmetrization process starting from achiral tropinone derivatives. A different synthesis method involves the anionic ring-opening polymerization of a bicyclic oxalactam.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C6H9NO2/c8-6-4-1-5(7-6)3-9-2-4/h4-5H,1-3H2,(H,7,8). This code provides a standard way to encode the compound’s molecular structure and is used worldwide to communicate and exchange information about chemical substances.

Chemical Reactions Analysis

The compound has been used in the synthesis of tropane alkaloids, which display a wide array of interesting biological activities. The 8-azabicyclo[3.2.1]octane scaffold, which is the central core of the family of tropane alkaloids, can be constructed using this compound.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 127.14. Its IUPAC name is (1R,5S)-3-oxa-6-azabicyclo[3.2.1]octan-7-one. More detailed physical and chemical properties were not found in the retrieved papers.

Scientific Research Applications

Synthesis and Structural Studies

• The compound 3-Oxa-6-azabicyclo[3.2.1]octan-7-one, also known as a type of bicyclic oxalactam, has been utilized in various synthetic and structural studies. A notable application is in the diastereoselective construction of the 6-Oxa-2-azabicyclo[3.2.1]octane scaffold, which was achieved from chiral α-hydroxyaldehyde derivatives through the aza-Prins cyclization process (Mahía et al., 2017). Additionally, the crystal structure of dimerization products of this bicyclic oxalactam has been determined, which provides insights into the behavior of these compounds under certain conditions (Yamane et al., 1985).

Methodologies in Organic Synthesis

• In organic synthesis, approaches to creating 3-Oxa-7-azabicyclo[3.3.0]octanes, analogs of bicyclic morpholine, have been reported. These methodologies include cycloaddition of maleic anhydrides and generation of azomethine ylide (Sokolenko et al., 2017). This showcases the compound's versatility in synthesizing complex molecular structures.

Conformational and Reactivity Studies

• Studies have also focused on understanding the conformation and reactivity of derivatives of this compound. For instance, the conformational and structural analysis of certain oximes derived from this compound has been carried out using spectroscopy techniques (Iriepa et al., 2003). Furthermore, the synthesis of chiral 7-oxa-2-azabicyclo[2.2.1]heptane and 8-oxa-6-azabicyclo[3.2.1]octane ring systems, demonstrating the reactivity and potential for creating complex chiral structures, has been achieved (Francisco et al., 2000).

Future Directions

The compound has potential applications in the synthesis of tropane alkaloids, which have a wide array of biological activities. Future research could focus on improving the synthesis methods and exploring other potential applications of this compound.